Cas no 2640892-78-8 (4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640892-78-8
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 5317499
• PubChem ID: 155800273
• Update Time: 2025-11-01

4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6753-0936
• AKOS040724467
• 4-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine
• 2640892-78-8
• 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine

• Inchi： 1S/C15H24N4O3/c1-11(2)14-16-13(22-17-14)10-18-7-8-21-12(9-18)15(20)19-5-3-4-6-19/h11-12H,3-10H2,1-2H3
• InChI Key： LSQJEEVAOWEIJJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=NC(C(C)C)=NO2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.7Ų

Additional information on 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine

Professional Introduction to Compound with CAS No. 2640892-78-8 and Product Name: 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine

Compound with the CAS number 2640892-78-8 and the product name 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular framework of this compound, featuring a combination of heterocyclic rings and functional groups, makes it a promising candidate for further investigation.

The core structure of this compound consists of a pyrrolidine ring linked to a morpholine moiety, which is further connected to a 1,2,4-oxadiazole ring. The presence of the propan-2-yl side chain adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule. This structural arrangement not only contributes to the compound's stability but also enhances its reactivity, making it suitable for various chemical transformations.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 1,2,4-oxadiazole moiety is particularly noteworthy, as it has been shown to exhibit significant bioactivity in several pharmacological contexts. Studies have demonstrated that oxadiazole derivatives can serve as effective scaffolds for designing drugs with enhanced binding affinity and selectivity. The incorporation of this moiety into the molecular structure of compound 2640892-78-8 suggests potential therapeutic applications in areas such as anti-inflammatory and antimicrobial therapies.

The pyrrolidine and morpholine rings are well-known for their presence in numerous bioactive molecules. These heterocycles are often involved in crucial biological processes and have been extensively studied for their pharmacological properties. The combination of these rings with the 1,2,4-oxadiazole unit in this compound creates a multifunctional entity that could potentially interact with multiple biological targets simultaneously. This polypharmacophoric nature makes the compound an attractive candidate for drug discovery efforts aimed at developing multitargeted therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling studies on 4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine have revealed promising interactions with various enzymes and receptors. These simulations suggest that the compound could exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the propan-2-yl side chain requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These methods not only improve reaction efficiency but also enhance the overall quality of the final product.

Once synthesized, the compound undergoes rigorous testing to evaluate its physicochemical properties and biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the molecular structure and purity of the compound. Biological assays are then conducted to assess its interaction with target proteins and its potential therapeutic effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this compound could be developed into novel pesticides or herbicides that exhibit high efficacy while minimizing environmental impact. Additionally, its structural features make it a suitable candidate for designing advanced materials with specific functionalities.

The development of new compounds often involves collaboration between chemists, biologists, and pharmacologists to ensure that these molecules meet both scientific and clinical requirements. The interdisciplinary approach is crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide. The study of compounds like 2640892-78-8 exemplifies this collaborative effort, as it bridges fundamental chemical research with applied biomedical science.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested. The flexibility inherent in its molecular structure allows for modifications that can fine-tune its biological activity without compromising stability or solubility. This adaptability makes it an invaluable tool for researchers seeking to develop innovative solutions to complex biological challenges.

In conclusion,4-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640892-78-8) represents a significant advancement in chemical and biomedical research. Its unique structural features and potential applications make it a promising candidate for further investigation across multiple disciplines. As our understanding of its properties continues to grow，so too will its potential contributions to science and medicine.